N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: N-[2-(2-methylprop-2-enoxy)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C18H19NO2/c1-14(2)13-21-17-11-7-6-10-16(17)19-18(20)12-15-8-4-3-5-9-15/h3-11H,1,12-13H2,2H3,(H,19,20)
• InChI Key: JJTSJNIEJXMZRB-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC=C1NC(=O)CC2=CC=CC=C2

Description

N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide, commonly known as MPAA, is a synthetic compound that has been studied for its potential use in various scientific research applications. MPAA is a derivative of acetanilide and has been found to have a range of biochemical and physiological effects, making it a promising compound for future research.

Mechanism of Action

The mechanism of action of MPAA involves its ability to bind to proteins and induce a conformational change that results in a change in fluorescence. This change in fluorescence can be used to monitor protein-ligand interactions and to study protein folding and stability.
Biochemical and Physiological Effects:
MPAA has been found to have a range of biochemical and physiological effects, including its ability to inhibit the activity of certain enzymes and to induce apoptosis in cancer cells. MPAA has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MPAA in lab experiments is its high sensitivity and specificity for protein-ligand interactions. However, one limitation of using MPAA is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving MPAA, including its use in the development of new drugs for the treatment of various diseases, its use as a tool for studying protein structure and function, and its use in the development of new diagnostic tools for detecting protein-ligand interactions. Additionally, further research is needed to better understand the potential toxic effects of MPAA and to develop safer alternatives for use in lab experiments.

Synthesis Methods

The synthesis of MPAA involves the reaction of 2-hydroxyacetophenone with 2-methylpropene-1-ol in the presence of a strong acid catalyst such as sulfuric acid. The resulting product is then converted to MPAA through a series of chemical reactions involving acetylation and amidation.

Scientific Research Applications

MPAA has been studied for its potential use in various scientific research applications, including as a tool for studying the structure and function of proteins. Specifically, MPAA has been used as a fluorescent probe to study the binding of ligands to proteins and to monitor protein conformational changes.